![molecular formula C9H11N3S B124228 2-Ethylsulfanylbenzimidazol-1-amine CAS No. 151693-50-4](/img/structure/B124228.png)
2-Ethylsulfanylbenzimidazol-1-amine
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Overview
Description
2-Ethylsulfanylbenzimidazol-1-amine, also known as 2-ESBA, is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In
Mechanism of Action
The exact mechanism of action of 2-Ethylsulfanylbenzimidazol-1-amine is not fully understood. However, it has been proposed that it may act by inhibiting certain enzymes or signaling pathways involved in inflammation or tumor growth. It has also been suggested that it may act by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in cells and organisms. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the activation of NF-κB, a transcription factor involved in inflammation. It has also been found to induce cell cycle arrest and apoptosis in cancer cells, as well as to inhibit the growth and proliferation of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Ethylsulfanylbenzimidazol-1-amine in lab experiments is its potential as a drug candidate for the treatment of various diseases. It has also been found to be relatively stable and easy to synthesize. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in experiments. Additionally, its potential toxicity and side effects have not been fully studied, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-Ethylsulfanylbenzimidazol-1-amine. One direction is to further investigate its mechanism of action and its potential as a drug candidate for the treatment of various diseases. Another direction is to study its potential toxicity and side effects in more detail. Additionally, it may be worthwhile to explore the potential of this compound as a probe for studying certain biochemical and physiological processes in cells and organisms.
Synthesis Methods
The synthesis of 2-Ethylsulfanylbenzimidazol-1-amine has been achieved through several methods, including the reaction of 2-ethylthioaniline with o-phenylenediamine in the presence of a catalyst and the reaction of 2-ethylthioaniline with carbon disulfide followed by the reaction with sodium hydroxide. The yield of the synthesis has been reported to be around 50-60%.
Scientific Research Applications
2-Ethylsulfanylbenzimidazol-1-amine has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been studied for its potential as a drug candidate for the treatment of certain diseases, such as cancer and Alzheimer's disease.
Properties
151693-50-4 | |
Molecular Formula |
C9H11N3S |
Molecular Weight |
193.27 g/mol |
IUPAC Name |
2-ethylsulfanylbenzimidazol-1-amine |
InChI |
InChI=1S/C9H11N3S/c1-2-13-9-11-7-5-3-4-6-8(7)12(9)10/h3-6H,2,10H2,1H3 |
InChI Key |
YIWSUKBEYMWMNH-UHFFFAOYSA-N |
SMILES |
CCSC1=NC2=CC=CC=C2N1N |
Canonical SMILES |
CCSC1=NC2=CC=CC=C2N1N |
synonyms |
1H-Benzimidazol-1-amine,2-(ethylthio)-(9CI) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.